Cas no 2172092-26-9 (5-(3-methylbutyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-(3-methylbutyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2172092-26-9
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 5568102
• PubChem ID: 165593067
• Update Time: 2025-06-15

5-(3-methylbutyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-methylbutyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazole-4-carboxylic acid
• 2172092-26-9
• EN300-1592985

• Inchi： 1S/C12H19N3O2/c1-7(2)4-5-9-11(12(16)17)13-14-15(9)10-6-8(10)3/h7-8,10H,4-6H2,1-3H3,(H,16,17)
• InChI Key： KSERKDUHOSNIQR-UHFFFAOYSA-N
• SMILES： OC(C1=C(CCC(C)C)N(C2CC2C)N=N1)=O

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 68Ų

Additional information on 5-(3-methylbutyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 5-(3-methylbutyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2172092-26-9)

5-(3-methylbutyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazole-4-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2172092-26-9, belongs to the triazole class of heterocyclic compounds. The structural features of this molecule, including its 3-methylbutyl and 2-methylcyclopropyl substituents, contribute to its distinct chemical properties and potential biological activities. The presence of a carboxylic acid functional group at the 4-position further enhances its reactivity and utility in synthetic chemistry.

The compound's significance lies in its potential applications as a building block for more complex pharmaceutical molecules. In recent years, there has been a growing interest in triazole derivatives due to their broad spectrum of biological activities. These derivatives have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The 5-(3-methylbutyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazole-4-carboxylic acid structure is particularly noteworthy because it combines steric hindrance from the bulky side chains with the inherent bioactivity of the triazole ring.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with biological targets more accurately. Studies have suggested that the triazole moiety can act as a key pharmacophore, facilitating interactions with enzymes and receptors. The 3-methylbutyl and 2-methylcyclopropyl groups may contribute to the compound's solubility and metabolic stability, making it a valuable candidate for drug development.

In the context of drug discovery, the synthesis of 5-(3-methylbutyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazole-4-carboxylic acid has been optimized using modern synthetic techniques. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the triazole ring efficiently. Additionally, biocatalytic methods have been explored to improve the sustainability of the synthesis process. These approaches align with the broader trend toward green chemistry and environmentally friendly methodologies in pharmaceutical manufacturing.

The compound's potential therapeutic applications have been investigated through both in vitro and in vivo studies. Preliminary research indicates that derivatives of this structure may exhibit inhibitory effects on certain enzymes implicated in inflammatory diseases. Furthermore, the carboxylic acid group provides a site for further functionalization, allowing chemists to design analogs with enhanced potency or selectivity. This flexibility makes 5-(3-methylbutyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazole-4-carboxylic acid a versatile scaffold for medicinal chemists.

The role of computational tools in understanding the pharmacological properties of this compound cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how the molecule interacts with biological targets at an atomic level. These studies not only aid in rational drug design but also help predict potential side effects or drug-drug interactions. As computational power continues to grow, researchers will be able to refine their understanding of this compound's behavior in complex biological systems.

From a regulatory perspective, ensuring the quality and consistency of 5-(3-methylbutyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazole-4-carboxylic acid is crucial for its use in pharmaceutical applications. Strict adherence to Good Manufacturing Practices (GMP) is essential to guarantee that the final product meets safety and efficacy standards. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to verify the purity and identity of the compound.

The future prospects for this compound are promising, with ongoing research exploring new synthetic routes and expanding its therapeutic potential. Collaborative efforts between academia and industry are likely to drive innovation in this area. As our understanding of molecular interactions deepens, compounds like 5-(3-methylbutyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazole-4-carboxylic acid may play a pivotal role in addressing unmet medical needs.